5-bromo-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C16H16BrNO3/c1-20-16(8-11-4-2-3-5-12(11)9-16)10-18-15(19)13-6-7-14(17)21-13/h2-7H,8-10H2,1H3,(H,18,19)
• InChI Key: BDMGWZGDQXCKIP-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C16H16BrNO3
• Molecular Weight: 350.21 g/mol
• CAS No.: 2034597-13-0

Description

The compound “5-bromo-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)furan-2-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a furan ring, an indene ring, a bromine atom, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the furan and indene rings would contribute to the compound’s rigidity and planarity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the bromine atom could be replaced in a substitution reaction, and the carboxamide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure. The presence of the polar carboxamide group could enhance its solubility in polar solvents, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Synthesis and Chemical Applications

Synthesis of Antiprotozoal Agents

Compounds related to furan-2-carboxamides have been synthesized and evaluated for their antiprotozoal activities, demonstrating strong DNA affinities and in vitro and in vivo efficacy against Trypanosoma b. rhodesiense and P. falciparum. These findings suggest potential applications in the development of treatments for protozoal infections (Ismail et al., 2004).

Development of CCR5 Antagonists

Research on furan derivatives includes the synthesis of compounds with potential as CCR5 antagonists, indicating applications in HIV treatment by blocking the CCR5 receptor, a co-receptor for HIV entry into cells (Ikemoto et al., 2005).

Biological and Pharmacological Applications

Anti-Bacterial Activities

N-(4-bromophenyl)furan-2-carboxamide and its analogues have been investigated for their in vitro anti-bacterial activities against drug-resistant bacteria, including A. baumannii, K. pneumoniae, E. cloacae, and MRSA. These studies highlight the compound's potential in addressing antibiotic resistance (Siddiqa et al., 2022).

Mechanism of Action

Target of Action

The compound, 5-bromo-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)furan-2-carboxamide, is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , making them useful in the development of new therapeutic derivatives . .

Mode of Action

Indole derivatives, which this compound is a part of, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest a broad range of interactions with their targets, leading to various changes in cellular functions.

Biochemical Pathways

Indole derivatives are known to impact a wide range of biological activities , suggesting that they may affect multiple biochemical pathways.

Result of Action

Given the broad range of biological activities associated with indole derivatives , it can be inferred that this compound may have diverse effects at the molecular and cellular levels.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.